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Compound of Interest

Compound Name:
Sulfo-Cyanine5.5 maleimide

potassium

Cat. No.: B15552340

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Sulfo-Cyanine5.5 (Sulfo-

Cy5.5) maleimide, a near-infrared (NIR) fluorescent dye, for its application in preclinical

imaging. This document details the dye's core properties, experimental protocols for

conjugation to biomolecules, and its utility in visualizing biological pathways, empowering

researchers to effectively integrate this tool into their drug development and molecular imaging

workflows.

Core Properties of Sulfo-Cyanine5.5 Maleimide
Sulfo-Cy5.5 is a water-soluble, far-red to NIR emitting fluorescent dye. Its key characteristics

make it a valuable tool for in vivo imaging. The presence of four sulfo groups imparts high

hydrophilicity, which is particularly advantageous for labeling sensitive proteins and other

biopolymers that may be compromised by organic co-solvents. The maleimide functional group

allows for specific and efficient covalent labeling of molecules containing free sulfhydryl (thiol)

groups, such as cysteine residues in proteins and peptides.
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Physicochemical and Spectroscopic Data
The quantitative data for Sulfo-Cyanine5.5 and comparable cyanine dyes are summarized in

the tables below for easy comparison.

Property Sulfo-Cyanine5.5 Reference(s)

Molecular Weight
~1139.43 g/mol (potassium

salt)
[1]

Appearance Dark colored solid [1]

Solubility Good in water, DMSO, DMF [1]

Excitation Maximum (λex) 673 nm [1]

Emission Maximum (λem) 691 nm [1]

Molar Extinction Coefficient (ε) 211,000 L·mol⁻¹·cm⁻¹ [1]

Fluorescence Quantum Yield

(Φ)
0.21 [1]

Storage Conditions -20°C in the dark, desiccated [1]
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Comparativ
e Spectral
Data of
Common
NIR Dyes

Excitation
Max (nm)

Emission
Max (nm)

Molar
Extinction
Coefficient
(L·mol⁻¹·cm
⁻¹)

Quantum
Yield

Reference(s
)

Sulfo-

Cyanine5
646 662 271,000 0.28

Cyanine5.5 675 694 250,000 0.23

Indocyanine

Green (ICG)
780 830 200,000 0.02 [1]

IRDye

800CW
774 789 240,000 0.06

Alexa Fluor

680
679 702 183,000 0.36

Thiol-Reactive Conjugation with Sulfo-Cyanine5.5
Maleimide
The conjugation of Sulfo-Cy5.5 maleimide to biomolecules is achieved through a Michael

addition reaction, where the maleimide group reacts with a free sulfhydryl (thiol) group to form a

stable thioether bond. This reaction is highly selective for thiols, especially within a pH range of

6.5-7.5.

Sulfo-Cyanine5.5
Maleimide

Sulfo-Cy5.5 Labeled
Biomolecule

(Stable Thioether Bond)

Biomolecule with
Thiol Group (-SH)

(e.g., Protein, Peptide)
pH 6.5 - 7.5

Reaction
Condition
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Thiol-Maleimide Conjugation Reaction

Experimental Protocol: Antibody Labeling
This protocol details the steps for conjugating Sulfo-Cyanine5.5 maleimide to an antibody.

Materials:

Antibody (in a buffer free of amines and preservatives, e.g., PBS)

Sulfo-Cyanine5.5 maleimide

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

Reaction Buffer: 0.1 M Phosphate Buffer, pH 7.2

Reducing Agent: Tris(2-carboxyethyl)phosphine (TCEP)

Purification Column (e.g., Sephadex G-25)

Procedure:

Antibody Preparation:

Dissolve the antibody in the reaction buffer to a concentration of 2-10 mg/mL.

If the antibody contains disulfide bonds that need to be reduced to generate free thiols,

add a 10-20 fold molar excess of TCEP to the antibody solution.

Incubate at room temperature for 30-60 minutes.

Dye Preparation:

Allow the vial of Sulfo-Cy5.5 maleimide to warm to room temperature.

Prepare a 10 mM stock solution of the dye in anhydrous DMSO or DMF.

Conjugation Reaction:
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Add the Sulfo-Cy5.5 maleimide stock solution to the reduced antibody solution. A 10-20

fold molar excess of dye to antibody is a common starting point.

Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C,

protected from light.

Purification:

Separate the labeled antibody from unreacted dye using a size-exclusion chromatography

column (e.g., Sephadex G-25).

Collect the fractions containing the labeled antibody.

Characterization:

Determine the Degree of Labeling (DOL) by measuring the absorbance of the conjugate at

280 nm (for the protein) and 673 nm (for Sulfo-Cy5.5).

Experimental Protocol: Peptide and Small Molecule
Labeling
This protocol outlines the general procedure for labeling thiol-containing peptides or small

molecules.

Materials:

Thiol-containing peptide or small molecule

Sulfo-Cyanine5.5 maleimide

Reaction Buffer: 0.1 M Phosphate Buffer, pH 7.0-7.5, degassed

Anhydrous DMSO or DMF

Purification system (e.g., HPLC)

Procedure:
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Peptide/Small Molecule Preparation:

Dissolve the thiol-containing molecule in the degassed reaction buffer. For molecules with

limited aqueous solubility, a co-solvent like DMSO or DMF may be required.

Dye Preparation:

Prepare a 10 mM stock solution of Sulfo-Cy5.5 maleimide in anhydrous DMSO or DMF.

Conjugation Reaction:

Add the dye stock solution to the peptide or small molecule solution. The optimal molar

ratio of dye to the molecule should be determined empirically, but a 1.1 to 5-fold molar

excess of the dye is a typical starting range.

Incubate the reaction at room temperature for 1-2 hours or at 4°C overnight, protected

from light.

Purification:

Purify the labeled product using reverse-phase high-performance liquid chromatography

(RP-HPLC) to separate the conjugate from unreacted starting materials.

In Vivo Near-Infrared (NIR) Imaging Applications
Sulfo-Cy5.5 labeled biomolecules are extensively used for in vivo NIR imaging due to the

reduced tissue autofluorescence and deeper tissue penetration of light in the NIR window (700-

900 nm). This enables sensitive detection of targeted probes in small animal models.
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General Workflow for In Vivo NIR Imaging

Experimental Protocol: In Vivo Tumor Imaging in a
Mouse Model
This protocol describes a general procedure for in vivo imaging of a tumor-bearing mouse

using a Sulfo-Cy5.5 labeled targeting molecule.
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Materials:

Sulfo-Cy5.5 labeled targeting probe (e.g., antibody or peptide)

Tumor-bearing mouse model (e.g., subcutaneous xenograft)

In vivo imaging system equipped for NIR fluorescence

Anesthesia (e.g., isoflurane)

Sterile PBS

Procedure:

Probe Administration:

Dilute the Sulfo-Cy5.5 labeled probe to the desired concentration in sterile PBS. A typical

dose for a labeled antibody is 50-100 µg per mouse.

Administer the probe via intravenous (tail vein) injection.

In Vivo Imaging:

Anesthetize the mouse and place it in the imaging chamber.

Acquire fluorescence images at various time points post-injection (e.g., 1, 4, 24, 48, and

72 hours) to determine the optimal imaging window for tumor accumulation and

background clearance.

Use appropriate excitation and emission filters for Sulfo-Cy5.5 (e.g., excitation ~675 nm,

emission ~720 nm).

Ex Vivo Biodistribution (Optional):

At the final time point, euthanize the mouse.

Dissect the tumor and major organs (liver, kidneys, spleen, lungs, heart).
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Image the excised tumor and organs to confirm the in vivo findings and quantify probe

distribution.

Application in Signaling Pathway Visualization
Sulfo-Cy5.5 labeled probes are instrumental in visualizing and quantifying the expression and

localization of key players in cellular signaling pathways, such as growth factor receptors and

integrins, which are often dysregulated in diseases like cancer.

EGFR Signaling Pathway
The Epidermal Growth Factor Receptor (EGFR) is a transmembrane receptor tyrosine kinase

that, upon ligand binding, initiates a cascade of downstream signaling events regulating cell

proliferation, survival, and migration. Overexpression of EGFR is a hallmark of many cancers.

Antibodies or ligands targeting EGFR can be labeled with Sulfo-Cy5.5 to non-invasively image

tumors expressing this receptor.
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EGFR Signaling Pathway Visualization

Integrin Signaling Pathway
Integrins are heterodimeric cell surface receptors that mediate cell-matrix and cell-cell

adhesion. They play a crucial role in tumor angiogenesis, invasion, and metastasis. Peptides

containing the Arg-Gly-Asp (RGD) sequence are known to bind to certain integrins, such as

αvβ3, which is highly expressed on angiogenic endothelial cells and some tumor cells. RGD

peptides labeled with Sulfo-Cy5.5 can be used to image and quantify integrin expression in

vivo.
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Integrin Signaling Pathway Visualization

Conclusion
Sulfo-Cyanine5.5 maleimide is a versatile and powerful tool for near-infrared imaging in

preclinical research. Its favorable physicochemical properties, coupled with the specificity of

maleimide-thiol chemistry, enable the robust labeling of a wide range of biomolecules. The
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resulting fluorescent probes facilitate sensitive in vivo imaging, allowing for the visualization

and quantification of biological targets and the elucidation of complex signaling pathways. This

technical guide provides a foundational understanding and practical protocols to aid

researchers in harnessing the full potential of Sulfo-Cy5.5 maleimide in their scientific

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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